Cas no 1206990-40-0 (N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is a specialized heterocyclic compound featuring a thienopyrimidinone core substituted with a 4-methylphenyl group and an acetamide-linked 4-bromo-2-fluorophenyl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromo and fluoro substituents enhance reactivity for further functionalization, while the thienopyrimidinone core offers stability and binding affinity in target interactions. Its well-defined synthetic route allows for consistent purity and scalability, making it a valuable intermediate for pharmaceutical research and development. The compound's structural complexity enables exploration in diverse therapeutic applications.
N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide structure
1206990-40-0 structure
Product Name:N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
CAS No:1206990-40-0
MF:C21H15BrFN3O2S
MW:472.330106019974
CID:5389784
Update Time:2025-10-30

N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Bromo-2-fluorophenyl)-7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
    • N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
    • Inchi: 1S/C21H15BrFN3O2S/c1-12-2-4-13(5-3-12)15-10-29-20-19(15)24-11-26(21(20)28)9-18(27)25-17-7-6-14(22)8-16(17)23/h2-8,10-11H,9H2,1H3,(H,25,27)
    • InChI Key: REDFDQIBQUNWNX-UHFFFAOYSA-N
    • SMILES: C1N(CC(NC2=CC=C(Br)C=C2F)=O)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.64±0.70(Predicted)

N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Pricemore >>

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Additional information on N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Comprehensive Overview of N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1206990-40-0)

The compound N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1206990-40-0) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyrimidine derivative is characterized by its unique structural features, including a 4-bromo-2-fluorophenyl moiety and a 4-methylphenyl substituent, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors like N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide has surged due to their potential in targeting specific enzymes involved in diseases such as cancer and inflammatory disorders. The compound's CAS No. 1206990-40-0 is frequently searched in academic databases and patent literature, reflecting its relevance in drug discovery. Its thieno[3,2-d]pyrimidine core is a popular scaffold in medicinal chemistry, known for its versatility and ability to interact with various biological targets.

One of the key advantages of this compound lies in its structural optimization for enhanced bioavailability and selectivity. The incorporation of a 4-bromo-2-fluorophenyl group is believed to improve binding affinity to target proteins, while the 4-methylphenyl substituent may contribute to metabolic stability. These features make it a promising candidate for further preclinical studies. Researchers are also exploring its potential in combination therapies, where it could synergize with other drugs to overcome resistance mechanisms.

The synthesis of N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide involves multi-step organic reactions, including cyclization and amide coupling strategies. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. The compound's CAS No. 1206990-40-0 serves as a unique identifier in chemical databases, facilitating its tracking in research and development pipelines.

From a drug development perspective, this compound exemplifies the growing trend toward targeted therapies. Its mechanism of action is hypothesized to involve the inhibition of specific tyrosine kinases, which are often overexpressed in malignant cells. This aligns with the broader shift in oncology toward precision medicine, where treatments are tailored to individual genetic profiles. As such, N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide represents a valuable tool for understanding disease pathways and developing next-generation therapeutics.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1206990-40-0) is a compound of significant interest in modern pharmaceutical research. Its unique structure, potential biological activities, and relevance to kinase inhibition make it a focal point for scientists exploring innovative treatment strategies. As research progresses, this molecule may pave the way for breakthroughs in personalized medicine and disease management.

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